Cas no 69772-54-9 (4-Thiazolidinecarboxylicacid, 2-[(4R)-4,5-dihydro-2-(2-hydroxyphenyl)-4-thiazolyl]-3-methyl-, (2R,4R)-)

• Product Name: 4-Thiazolidinecarboxylicacid, 2-[(4R)-4,5-dihydro-2-(2-hydroxyphenyl)-4-thiazolyl]-3-methyl-, (2R,4R)-
• CAS No: 69772-54-9
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 505861
• PubChem ID: 5287441
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 2-[(4R)-4,5-dihydro-2-(2-hydroxyphenyl)-4-thiazolyl]-3-methyl-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-[(4R)-4,5-dihydro-2-(2-hydroxyphenyl)-4-thiazolyl]-3-methyl-, (2R,4R)-
• pyochelin
• Pyocheline
• 69772-54-9
• (4'R,2''R,4''R)-2'-(2-hydroxyphenyl)-3''-methyl-2'',3'',4'',4',5'-hexahydro-[2,4']-bisthiazolyl-4''-carboxylic acid
• Pyochelin I
• BDBM50444965
• EN300-20345809
• (2R,4R)-2-((R)-2-(2-Hydroxyphenyl)-4,5-dihydrothiazol-4-yl)-3-methylthiazolidine-4-carboxylic acid
• Chelins, pyo
• DTXSID601318690
• (2R,4R)-2-((R)-2-(2-Hydroxyphenyl)-4,5-dihydrothiazol-4-yl)-3-methylthiazolidine-4-carboxylicacid
• 79236-62-7
• Siderophores, pyochelins
• Pyochelins
• SCHEMBL17867107
• CHEMBL3099904
• Q27135674
• (2r,4r)-2-[(4r)-2-(2-Hydroxyphenyl)-4,5-Dihydro-1,3-Thiazol-4-Yl]-3-Methyl-1,3-Thiazolidine-4-Carboxylic Acid
• CHEBI:67183

• Inchi： 1S/C14H16N2O3S2/c1-16-10(14(18)19)7-21-13(16)9-6-20-12(15-9)8-4-2-3-5-11(8)17/h2-5,9-10,13,17H,6-7H2,1H3,(H,18,19)/t9-,10+,13-/m1/s1
• InChI Key： NYBZAGXTZXPYND-GBIKHYSHSA-N
• SMILES： S1C[C@@H](C(=O)O)N(C)[C@H]1[C@H]1CSC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 324.06038
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids